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Compound of Interest

Compound Name: GLX481304

Cat. No.: B15573710

For Researchers, Scientists, and Drug Development Professionals

Introduction

GLX481304 is a potent and specific small-molecule inhibitor of NADPH oxidase 2 (Nox2) and
Nox4, with ICso values of 1.25 uM.[1][2] It has been shown to suppress the production of
reactive oxygen species (ROS) in cardiomyocytes and improve their contractility, making it a
valuable tool for research into conditions like ischemic heart injury.[1][3] Accurate and
reproducible experimental results depend on the correct preparation and storage of
GLX481304 stock solutions. These protocols provide detailed guidelines to ensure the stability
and efficacy of the compound.

Physicochemical and Storage Data

The following table summarizes the key quantitative data for GLX481304.
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Property Value Source(s)
Molecular Weight 419.52 g/mol [11[4115]
Appearance White to off-white solid [11[415]

Solubility (In Vitro)

DMSO 10 mg/mL (23.84 mM) [1][41[5]

PBS ~6 uM (Low solubility) [3]

) 4°C, protect from light-20°C for
Storage (Solid Form) [1112][41[5]
up to 12 months

Storage (In Solvent)

Up to 6 months, protect from

-80°C . [11[2][141[5]
light
Up to 1 month, protect from

-20°C liaht [11[41[5]
19

Experimental Protocol: Preparation of a 10 mM
GLX481304 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used
concentration for in vitro experiments.[3]

Materials and Equipment:

GLX481304 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber vials

Pipettes and sterile, disposable tips
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o Vortex mixer

» Water bath or heat block set to 60°C
 Ultrasonic bath

Procedure:

o Equilibration: Allow the vial of GLX481304 powder to reach room temperature before
opening to prevent condensation.

» Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the
desired amount of GLX481304 powder. For example, weigh 1 mg of the compound.

e Solvent Calculation: Calculate the volume of DMSO required to achieve the target
concentration of 10 mM.

o Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Example Calculation for 1 mg at 10 mM:
= Volume (L) = 0.001 g / (0.010 mol/L * 419.52 g/mol ) = 0.00023837 L
= Volume (uL) = 238.4 uL
 Dissolution:
o Add the calculated volume of DMSO to the tube containing the GLX481304 powder.[1]
o Vortex the solution thoroughly for 1-2 minutes.

o To aid dissolution, warm the solution to 60°C and use an ultrasonic bath.[1][4][5]
Intermittently vortex until the solution is clear and all solid has dissolved. It is noted that
using newly opened, non-hygroscopic DMSO is important for solubility.[1][4][5]

 Verification: Visually inspect the solution against a light source to ensure there are no visible
particulates.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15573710?utm_src=pdf-body
https://www.benchchem.com/product/b15573710?utm_src=pdf-body
https://www.benchchem.com/product/b15573710?utm_src=pdf-body
https://www.medchemexpress.com/glx481304.html
https://www.medchemexpress.com/glx481304.html
https://www.medchemexpress.com/glx481304.html?locale=es-ES
https://www.medchemexpress.com/glx481304.html?locale=ja-JP
https://www.medchemexpress.com/glx481304.html
https://www.medchemexpress.com/glx481304.html?locale=es-ES
https://www.medchemexpress.com/glx481304.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile, light-protected tubes
(e.g., amber vials).[1]

Diagram: Stock Solution Preparation Workflow

The following diagram illustrates the key steps in preparing the GLX481304 stock solution.
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Caption: Workflow for preparing GLX481304 stock solution.
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Protocol: Storage of GLX481304 Stock Solution

Proper storage is critical to maintain the stability and activity of the GLX481304 stock solution.
Short-Term Storage (Up to 1 month):

o Store the aliquoted stock solution at -20°C.[1][4][5]

e Ensure vials are tightly sealed and protected from light.[1]

Long-Term Storage (Up to 6 months):

o For storage longer than one month, store the aliquoted stock solution at -80°C.[1][2][4][5]

» As with short-term storage, vials must be tightly sealed and protected from light.[1]
Handling:

o When ready to use, remove a single aliquot from the freezer and allow it to thaw completely
at room temperature.

» Briefly centrifuge the vial to collect the contents at the bottom before opening.

e Avoid repeated freeze-thaw cycles of the same aliquot.[1][4][5] Discard any unused portion
of a thawed aliquot if not used promptly.

Diagram: Storage Decision Logic

This diagram outlines the logical decision process for storing the prepared stock solution.
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Caption: Decision tree for GLX481304 stock solution storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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